Ethanethiol Ethanethiol Ethyl mercaptan appears as a clear colorless low-boiling liquid (boiling point 97°F) with an overpowering, garlic-like/skunk-like odor. Flash point -55°F. Less dense than water and very slightly soluble in water. Vapors are heavier than air. Vapors may irritate nose and throat. May be toxic if swallowed, by inhalation or by contact. Added to natural gas as an odorant. Used as a stabilizer for adhesives.
Brand Name: Vulcanchem
CAS No.: 75-08-1
VCID: VC0150549
InChI: InChI=1S/C2H6S/c1-2-3/h3H,2H2,1H3
SMILES: CCS
Molecular Formula: C2H5SH
C2H6S
Molecular Weight: 62.14 g/mol

Ethanethiol

CAS No.: 75-08-1

Reference Standards

VCID: VC0150549

Molecular Formula: C2H5SH
C2H6S

Molecular Weight: 62.14 g/mol

Ethanethiol - 75-08-1

CAS No. 75-08-1
Product Name Ethanethiol
Molecular Formula C2H5SH
C2H6S
Molecular Weight 62.14 g/mol
IUPAC Name ethanethiol
Standard InChI InChI=1S/C2H6S/c1-2-3/h3H,2H2,1H3
Standard InChIKey DNJIEGIFACGWOD-UHFFFAOYSA-N
SMILES CCS
Canonical SMILES CCS
Boiling Point 93.9 °F at 760 mm Hg (USCG, 1999)
35.1 °C
35 °C
93.9°F
95°F
Colorform Colorless liquid [Note: A gas above 95 degrees F].
Density 0.826 at 68 °F (USCG, 1999)
0.8315 at 25 °C/4 °C
Relative density (water = 1): 0.839
0.833-0.839
0.826
0.84
Flash Point less than 0 °F (USCG, 1999)
-48.3 °C (Closed cup)
-54 °C (Closed cup)
-48.3 °C
-55°F
Melting Point -234 °F (USCG, 1999)
-147.8 °C
-144.4 °C
-234°F
-228°F
Physical Description Ethyl mercaptan appears as a clear colorless low-boiling liquid (boiling point 97°F) with an overpowering, garlic-like/skunk-like odor. Flash point -55°F. Less dense than water and very slightly soluble in water. Vapors are heavier than air. Vapors may irritate nose and throat. May be toxic if swallowed, by inhalation or by contact. Added to natural gas as an odorant. Used as a stabilizer for adhesives.
Liquid
liquid
COLOURLESS LIQUID WITH PUNGENT ODOUR.
Colourless to yellow liquid; Fruity, sulfur aroma
Colorless liquid with a strong, skunk-like odor.
Colorless liquid with a strong, skunk-like odor. [Note: A gas above 95°F.]
Description Ethyl mercaptan appears as a clear colorless low-boiling liquid (boiling point 97°F) with an overpowering, garlic-like/skunk-like odor. Flash point -55°F. Less dense than water and very slightly soluble in water. Vapors are heavier than air. Vapors may irritate nose and throat. May be toxic if swallowed, by inhalation or by contact. Added to natural gas as an odorant. Used as a stabilizer for adhesives.
Related CAS 811-50-7 (mercury(+2) salt)
811-51-8 (hydrochloride salt)
Shelf Life May deteriorate in normal storage and cause hazard.
Solubility 0.7 % (NIOSH, 2016)
0.17 M
15.6 mg/mL at 25 °C
Soluble in alcohol, ether, petroleum naphtha
Soluble in acetone, dilute alkali
In water, 15,603 mg/L at 25 °C
Solubility in water, g/100ml at 20 °C: 0.68
Slightly soluble in water
Soluble (in ethanol)
0.7%
Synonyms Ethyl Hydrosulfide; Ethyl Mercaptan; Ethyl Thioalcohol; Mercaptoethane; NSC 93877; Thioethanol; Thioethyl Alcohol
Vapor Density 2.14 (Air= 1)
Relative vapor density (air = 1): 2.14
Vapor Pressure 442 mm Hg (NIOSH, 2016)
529.30 mmHg
529 mm Hg at 25 °C /Extrapolated/
Vapor pressure, kPa at 20 °C: 58.9
442 mmHg
PubChem Compound 6343
Last Modified Nov 11 2021
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